N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide

• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-[4-chloro-3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C19H21ClN2O3/c1-4-18(23)21-14-5-6-16(20)17(10-14)22-19(24)11-25-15-8-12(2)7-13(3)9-15/h5-10H,4,11H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: CQGFMPRYEAGBBZ-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)COC2=CC(=CC(=C2)C)C

Description

N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide, also known as ACP-105, is a non-steroidal selective androgen receptor modulator (SARM) that has gained attention in the scientific community for its potential therapeutic applications. ACP-105 is a synthetic compound that selectively binds to androgen receptors in the body, which can lead to anabolic effects without the adverse side effects associated with traditional anabolic steroids.

Mechanism of Action

N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide selectively binds to androgen receptors in the body, which can lead to anabolic effects without the adverse side effects associated with traditional anabolic steroids. Androgen receptors are found in various tissues throughout the body, including skeletal muscle and bone. Activation of these receptors can lead to increased protein synthesis and bone mineral density.
Biochemical and Physiological Effects
In animal studies, N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been shown to increase muscle mass and bone density without affecting prostate weight, which is a common side effect of traditional anabolic steroids. N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has also been shown to improve physical function and reduce fat mass in animal models.

Advantages and Limitations for Lab Experiments

N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has several advantages for lab experiments, including its selectivity for androgen receptors, lack of adverse side effects, and potential therapeutic applications for muscle wasting and osteoporosis. However, limitations include the need for further research to determine its safety and efficacy in humans.

Future Directions

Future research on N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide could focus on its potential therapeutic applications in humans, including the treatment of muscle wasting and osteoporosis. Additional studies could also investigate its potential use in combination with other therapies for these conditions. Furthermore, research could explore the potential use of N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide in other conditions that result in loss of muscle mass and bone density.

Synthesis Methods

The synthesis of N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide involves a multi-step process starting with the reaction of 4-chloro-3-nitrobenzoic acid with 3,5-dimethylphenol to form 4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid. This intermediate is then coupled with 4-aminopropionitrile to form N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide.

Scientific Research Applications

N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been extensively studied for its potential therapeutic applications in the treatment of muscle wasting, osteoporosis, and other conditions that result in loss of muscle mass and bone density. In animal studies, N-(4-chloro-3-{[(3,5-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been shown to increase muscle mass and bone density without affecting prostate weight, which is a common side effect of traditional anabolic steroids.